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Introduction

RLX-33 is a potent and selective nonpeptide antagonist of the relaxin family peptide 3 (RXFP3)
receptor.[1][2][3] The relaxin-3/RXFP3 system is a key regulator of various physiological
processes, including appetite and food-seeking behavior.[4][5] Pharmacological studies have
demonstrated that central administration of relaxin-3 or RXFP3-selective agonists stimulates
food intake in rodents.[5] As an antagonist, RLX-33 presents a valuable pharmacological tool
for investigating the role of the relaxin-3/RXFP3 system in the control of food intake and for
evaluating its therapeutic potential in metabolic disorders.[3]

These application notes provide detailed protocols for the administration of RLX-33 in
preclinical food intake studies, guidelines for data collection and analysis, and an overview of
the underlying signaling pathways.

Data Presentation

The following tables summarize representative quantitative data from a study investigating the
effect of RLX-33 on food intake stimulated by an RXFP3 agonist in male Wistar rats.[6]
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Table 1: Effect of RLX-33 on Cumulative Food Intake (g) at 1 and 2 Hours Post-Agonist

Administration

Mean Food Mean Food
Treatment
= Dosel/Route Intake (g) at 1 Intake (g) at 2
rou

> hour (+ SEM) hours (x SEM)
Vehicle i.p. 05+£0.2 1.1+0.3
R3/15 (RXFP3 ]

) i.C.V. 3.2x04 45+05
Agonist)
R3/15 + RLX-33 i.c.v. +i.p. 1.0+ 0.3# 1.8+ 0.4#

*p < 0.05 compared to Vehicle; #p < 0.05 compared to R3/15 Data is illustrative based on

published findings describing a significant attenuation of agonist-induced food intake by RLX-

33.[2][6]

Table 2: Effect of RLX-33 on Cumulative Food Intake (g) at 4 and 24 Hours Post-Agonist

Administration

Mean Food Mean Food
Treatment
= Dose/Route Intake (g) at 4 Intake (g) at 24
rou

- hours (+x SEM) hours (x SEM)
Vehicle i.p. 20+£04 152+15
R3/I5 (RXFP3 ]

) i.C.V. 5.8 + 0.6* 185+1.8
Agonist)
R3/15 + RLX-33 i.c.v. +i.p. 25+£0.5# 16.1+£1.6

*p < 0.05 compared to Vehicle; #p < 0.05 compared to R3/I5 Data is illustrative based on a

typical attenuation profile where the antagonist effect is most pronounced in the initial hours

following administration.

Experimental Protocols
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Protocol 1: Intraperitoneal (i.p.) Administration of RLX-
33

This protocol describes the procedure for the intraperitoneal injection of RLX-33 in rats for food
intake studies.

Materials:

RLX-33

» Vehicle solution (e.g., sterile saline, or a solution containing DMSO and Tween 80 for
compounds with low aqueous solubility)

 Sterile syringes (1 mL or 3 mL)

o Sterile needles (23-25 gauge)

e 70% ethanol

o Gauze pads

e Animal scale

o Appropriate personal protective equipment (PPE)
Procedure:

o Preparation of RLX-33 Solution:

o On the day of the experiment, prepare the RLX-33 solution in the chosen vehicle at the
desired concentration (e.g., for a 10 mg/kg dose in a 2509 rat with an injection volume of 1
mL/kg, the concentration would be 10 mg/mL).

o Ensure the solution is sterile and warmed to room temperature before administration.[7]
e Animal Handling and Restraint:

o Weigh the animal to accurately calculate the injection volume.
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o Gently restrain the rat. For a one-person procedure, hold the rat firmly by the scruff of the
neck and allow its body to rest along your forearm. For a two-person procedure, one
person restrains the animal while the other performs the injection.[7]

o Position the rat with its head tilted slightly downwards to move the abdominal organs away
from the injection site.[2]

e Injection Procedure:

o lIdentify the injection site in the lower right quadrant of the abdomen to avoid the cecum
and urinary bladder.[2][7]

o Swab the injection site with 70% ethanol.
o Insert the needle at a 30-45 degree angle with the bevel facing up.[2][7]

o Gently aspirate to ensure the needle has not entered a blood vessel or organ. If blood or
fluid appears in the syringe, withdraw the needle and reinject at a different site with a new
sterile needle and syringe.

o Slowly depress the plunger to administer the solution.
o Withdraw the needle and return the animal to its cage.

o Monitor the animal for any signs of distress or adverse reactions.

Protocol 2: Manual Measurement of Food Intake

This protocol outlines the steps for manually measuring food consumption in rats following the
administration of RLX-33.

Materials:
o Standard laboratory rodent chow
o Specialized food hoppers that minimize spillage

o Adigital scale with a precision of at least 0.1 g
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o Cages designed for single housing to allow for accurate individual food intake measurement
Procedure:
e Acclimation:

o Individually house the animals in the experimental cages for at least 3-5 days prior to the
study to allow for acclimatization to the new environment and food hoppers.

e Baseline Food Intake:

o Measure and record the daily food intake for each animal for at least 3 consecutive days
before the experiment to establish a stable baseline.

e Experimental Day:

o At the start of the dark cycle (the primary feeding period for rodents), provide a pre-
weighed amount of food in the hopper.

o Administer RLX-33 or the vehicle control according to Protocol 1. If an agonist is used to
stimulate feeding, it is typically administered shortly before the dark cycle begins.

o At predetermined time points (e.g., 1, 2, 4, and 24 hours), carefully remove the food
hopper from the cage.

o Weigh the remaining food in the hopper.

o Collect and weigh any spilled food (spillage can be collected from a pan placed under the
cage floor).

o Calculate the food intake for each time interval: Food Intake (g) = (Initial Food Weight -
Final Food Weight) - Spilled Food Weight

o Replenish the food to the initial pre-weighed amount after each measurement if the study
continues.

Mandatory Visualizations
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RXFP3 Signaling Pathway

The following diagram illustrates the signaling cascade initiated by the activation of the RXFP3
receptor and its inhibition by RLX-33.
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RXFP3 Signaling Pathway and Inhibition by RLX-33
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Caption: RXFP3 signaling pathway and its antagonism by RLX-33.
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Experimental Workflow for Food Intake Study

This diagram outlines the logical flow of an experiment designed to test the efficacy of RLX-33

in a food intake study.

Experimental Workflow for RLX-33 Food Intake Study

Animal Acclimation
(3-5 days)

:

Baseline Food Intake
Measurement (3 days)

:

Randomize Animals
into Treatment Groups

'

Administer Treatments:
- Vehicle
- RXFP3 Agonist
- RXFP3 Agonist + RLX-33

:

Measure Food Intake
(1, 2, 4, 24 hours)

:

Data Analysis
(e.g., ANOVA)
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Caption: Workflow for a typical RLX-33 food intake experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. RLX-33 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[quidetopharmacology.org]

e 2. medchemexpress.com [medchemexpress.com]
e 3. RLX-33 - Immunomart [immunomart.com]

¢ 4. Discovery and Characterization of the First Nonpeptide Antagonists for the Relaxin-
3/RXFP3 System - PMC [pmc.ncbi.nlm.nih.gov]

¢ 5. Novel RXFP3 negative allosteric modulator RLX-33 reduces alcohol self-administration in
rats - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 6. First-in-class RXFP3 negative allosteric modulator RLX-33 prevents alcohol relapse in rats
| BiowWorld [bioworld.com]

e 7. pubs.acs.org [pubs.acs.org]

¢ To cite this document: BenchChem. [Application Notes and Protocols for RLX-33
Administration in Food Intake Studies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830785/docs#application-notes-and-protocols-for-
rix-33-administration-in-food-intake-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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